Cas no 1440427-79-1 (2-Bromo-5-fluorothiazolo5,4-bpyridine)

• Product Name: 2-Bromo-5-fluorothiazolo5,4-bpyridine
• CAS No: 1440427-79-1
• MF: C₆H₂BrFN₂S
• MW: 233.060882091522
• MDL: MFCD22683637
• CID: 4779106
• PubChem ID: 86767802
• Update Time: 2026-02-27

2-Bromo-5-fluorothiazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-thiazolo[5,4-b]pyridine
• 2-Bromo-5-fluorothiazolo[5,4-b]pyridine
• 1440427-79-1
• 2-bromo-5-fluoro-[1,3]thiazolo[5,4-b]pyridine
• F72013
• MFCD22683637
• 2-Bromo-5-fluorothiazolo5,4-bpyridine

• MDL： MFCD22683637
• Inchi： 1S/C6H2BrFN2S/c7-6-9-3-1-2-4(8)10-5(3)11-6/h1-2H
• InChI Key： ZOLRAOZFJWKDJH-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC=C(N=C2S1)F

Computed Properties

• Exact Mass: 231.91061g/mol
• Monoisotopic Mass: 231.91061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54

Additional information on 2-Bromo-5-fluorothiazolo5,4-bpyridine

Recent Advances in the Study of 2-Bromo-5-fluorothiazolo[5,4-b]pyridine (CAS: 1440427-79-1) and Its Applications in Chemical Biology and Medicine

The compound 2-Bromo-5-fluorothiazolo[5,4-b]pyridine (CAS: 1440427-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiazolo[5,4-b]pyridine core substituted with bromo and fluoro groups, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving 2-Bromo-5-fluorothiazolo[5,4-b]pyridine is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of potent and selective kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromo and fluoro substituents on the thiazolo[5,4-b]pyridine scaffold provide reactive sites for further functionalization, enabling the creation of diverse compound libraries for high-throughput screening.

In addition to its applications in kinase inhibitor development, 2-Bromo-5-fluorothiazolo[5,4-b]pyridine has been investigated for its potential in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv highlighted its use in the design of PPI disruptors, which could open new avenues for targeting undruggable proteins. The compound's ability to engage with hydrophobic pockets in protein interfaces makes it a promising candidate for this challenging area of drug discovery.

Another notable advancement is the incorporation of 2-Bromo-5-fluorothiazolo[5,4-b]pyridine into fluorescent probes for biological imaging. Researchers at a leading pharmaceutical institute reported in ACS Chemical Biology that derivatives of this compound exhibit strong fluorescence properties, making them suitable for tracking cellular processes in real time. This application could significantly enhance our understanding of disease mechanisms and drug effects at the molecular level.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-Bromo-5-fluorothiazolo[5,4-b]pyridine-derived compounds. A 2024 review in Drug Discovery Today emphasized the need for improved solubility and metabolic stability in this class of molecules. Ongoing research is focused on structural modifications to address these limitations while maintaining the compound's biological activity.

In conclusion, 2-Bromo-5-fluorothiazolo[5,4-b]pyridine (CAS: 1440427-79-1) represents a valuable scaffold in modern drug discovery, with applications ranging from kinase inhibition to biological imaging. As synthetic methodologies advance and our understanding of its structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Future research directions may include exploration of its use in combination therapies and its potential in targeting emerging disease pathways.